3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl pentanoate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] pentanoate
• InChI: InChI=1S/C21H21N3O6S/c1-3-4-10-19(25)30-21-20(15(2)22-23(21)16-8-6-5-7-9-16)31(28,29)18-13-11-17(12-14-18)24(26)27/h5-9,11-14H,3-4,10H2,1-2H3
• InChI Key: DUHGJOYUUFPGCX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)OC1=C(C(=NN1C2=CC=CC=C2)C)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H21N3O6S
• DSSTOX Substance ID: DTXSID50412795
• Molecular Weight: 443.5 g/mol
• CAS RN: 6245-36-9

Description

3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl pentanoate, commonly referred to as 3-MNP, is an organic compound with a wide range of applications in the chemical and biomedical industries. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, and has been studied extensively for its biochemical and physiological effects. In

Scientific Research Applications

3-MNP is widely used in scientific research, particularly in the field of biochemistry. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals. In addition, 3-MNP has been used to study the mechanism of action of various enzymes and proteins, as well as for the development of new drugs and treatments.

Mechanism of Action

The mechanism of action of 3-MNP is not well understood. However, it is known that 3-MNP binds to certain enzymes and proteins, such as those involved in the metabolism of carbohydrates, lipids, and proteins. This binding blocks the activity of these enzymes and proteins, resulting in a decrease in their activity. In addition, 3-MNP has been shown to inhibit the activity of certain enzymes involved in the synthesis of proteins and nucleic acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-MNP have been studied extensively. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, lipids, and proteins, resulting in a decrease in their activity. In addition, 3-MNP has been shown to inhibit the activity of certain enzymes involved in the synthesis of proteins and nucleic acids. Furthermore, 3-MNP has been shown to have an anti-inflammatory effect, as well as a protective effect against certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-MNP in laboratory experiments has several advantages. It is relatively inexpensive, and can be easily synthesized in the laboratory. In addition, it is relatively stable and can be stored for long periods of time. Furthermore, it is non-toxic and does not cause any adverse effects in humans.
However, there are some limitations to using 3-MNP in laboratory experiments. For example, it is not as effective as other compounds in blocking the activity of certain enzymes and proteins. Additionally, its anti-inflammatory and protective effects against certain types of cancer cells have not been extensively studied.

Future Directions

Despite its limitations, 3-MNP has great potential for use in laboratory experiments and scientific research. In the future, researchers could explore its potential use in the development of new drugs and treatments, as well as its potential role in the treatment of certain diseases. Additionally, further research could be conducted to better understand its biochemical and physiological effects, as well as its mechanism of action. Finally, researchers could investigate the potential use of 3-MNP in the synthesis of other compounds, such as pharmaceuticals.

Synthesis Methods

3-MNP can be synthesized in several ways. The most common method is the condensation reaction of 3-methyl-1-phenyl-1H-pyrazol-5-yl pentanoic acid and 4-nitrobenzenesulfonyl chloride. This reaction is typically carried out in a solvent such as dimethylformamide (DMF) at room temperature. The reaction yields 3-MNP as the product, and can be purified using column chromatography.